N-allyl-1,3-benzothiazol-2-amine
Overview
Description
“N-allyl-1,3-benzothiazol-2-amine” is a chemical compound with the molecular formula C10H10N2S . It is a type of benzothiazole derivative, which are bicyclic heterocycles with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, new aminothiazole Schiff base ligands were designed by reacting 1,3-thiazol-2-amine and 6-ethoxy-1,3-benzothiazole-2-amine separately with 3-methoxy-2-hydroxybenzaldehyde in good yields (68–73%) .
Molecular Structure Analysis
The molecular structure of “N-allyl-1,3-benzothiazol-2-amine” can be found in databases like PubChem . The structure is characterized by a benzothiazole ring attached to an allyl group and an amine group.
Chemical Reactions Analysis
Benzothiazole derivatives, including “N-allyl-1,3-benzothiazol-2-amine”, are highly reactive building blocks for organic and organoelement synthesis . They can undergo various chemical reactions, including those involving the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-allyl-1,3-benzothiazol-2-amine” can be found in databases like PubChem . These properties include its molecular structure, molecular weight, and more.
Scientific Research Applications
Pharmaceutical Chemistry
Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry . Its derivatives and metal complexes possess a gamut of pharmacological properties and high degree of structural diversity that has proven it vital for the investigation for novel therapeutics .
Antibacterial Agents
N’- (1,3-benzothiazol-2-yl)-arylamide derivatives have shown promising activity against Staphylococcus aureus . This suggests that “N-allyl-1,3-benzothiazol-2-amine” could potentially be used in the development of new antibacterial agents .
Antifungal Activity
Benzothiazole derivatives have been associated with antifungal activity . This suggests potential applications of “N-allyl-1,3-benzothiazol-2-amine” in the development of antifungal drugs .
Antioxidant Activity
Benzothiazole derivatives have also been associated with antioxidant activity . This suggests that “N-allyl-1,3-benzothiazol-2-amine” could potentially be used in the development of antioxidant drugs .
Antimicrobial Activity
Benzothiazole derivatives have been associated with antimicrobial activity . This suggests potential applications of “N-allyl-1,3-benzothiazol-2-amine” in the development of antimicrobial drugs .
Anti-proliferative Activity
Benzothiazole derivatives have been associated with anti-proliferative activity . This suggests potential applications of “N-allyl-1,3-benzothiazol-2-amine” in the development of anti-proliferative drugs .
Anti-convulsant Activity
Benzothiazole derivatives have been associated with anti-convulsant activity . This suggests potential applications of “N-allyl-1,3-benzothiazol-2-amine” in the development of anti-convulsant drugs .
Anti-diabetic Activity
Benzothiazole derivatives have been associated with anti-diabetic activity . This suggests potential applications of “N-allyl-1,3-benzothiazol-2-amine” in the development of anti-diabetic drugs .
Future Directions
Benzothiazole derivatives, including “N-allyl-1,3-benzothiazol-2-amine”, are of great interest for drug design due to their high biological and pharmacological activity . Therefore, future research may focus on developing new synthetic approaches and patterns of reactivity, as well as exploring their potential applications in medicine .
properties
IUPAC Name |
N-prop-2-enyl-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2S/c1-2-7-11-10-12-8-5-3-4-6-9(8)13-10/h2-6H,1,7H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRUBCUAZOZBUGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=NC2=CC=CC=C2S1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80427877 |
Source
|
| Record name | N-allyl-1,3-benzothiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80427877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-allyl-1,3-benzothiazol-2-amine | |
CAS RN |
24622-34-2 |
Source
|
| Record name | N-allyl-1,3-benzothiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80427877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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